Cas no 1249048-04-1 (Ethyl(prop-2-YN-1-YL)propylamine)

• Product Name: Ethyl(prop-2-YN-1-YL)propylamine
• CAS No: 1249048-04-1
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5250363
• Update Time: 2025-06-14

Ethyl(prop-2-YN-1-YL)propylamine Chemical and Physical Properties

Names and Identifiers

• ETHYL(PROP-2-YN-1-YL)PROPYLAMINE
• 2-Propyn-1-amine, N-ethyl-N-propyl-
• Ethyl(prop-2-YN-1-YL)propylamine

• Inchi： 1S/C8H15N/c1-4-7-9(6-3)8-5-2/h1H,5-8H2,2-3H3
• InChI Key： FIEHPTKYIHGKBS-UHFFFAOYSA-N
• SMILES： N(CC#C)(CC)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 98.4
• XLogP3: 1.6
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Ethyl(prop-2-YN-1-YL)propylamine

Comprehensive Overview of Ethyl(prop-2-YN-1-YL)propylamine (CAS No. 1249048-04-1): Properties, Applications, and Industry Insights

Ethyl(prop-2-YN-1-YL)propylamine (CAS No. 1249048-04-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This tertiary amine, featuring an ethyl group, a propyl chain, and a propargyl moiety, serves as a versatile building block in synthetic chemistry. Its alkyne functional group enables click chemistry applications, aligning with the growing demand for modular synthesis in drug discovery.

Recent studies highlight the compound's role in developing bioactive molecules, particularly in kinase inhibitor design and covalent drug conjugation. The propargylamine segment facilitates Huisgen cycloaddition reactions, a technique widely adopted in bioconjugation and material science. Researchers are exploring its potential in creating targeted therapeutics, responding to the pharmaceutical industry's focus on precision medicine.

From a physicochemical perspective, Ethyl(prop-2-YN-1-YL)propylamine exhibits moderate polarity (logP ~1.8) and good solubility in organic solvents, making it suitable for heterocyclic synthesis. Its stability under inert atmospheres and reactivity with azides positions it as a valuable intermediate for high-throughput screening libraries. These attributes address the increasing need for diverse chemical space exploration in early-stage drug development.

Industrial applications extend to crop protection agents, where its structural motifs contribute to novel pesticide formulations. The compound's ability to undergo catalytic transformations supports sustainable chemistry initiatives, a key concern in modern green synthesis protocols. Manufacturers are optimizing production scales to meet rising demand while adhering to REACH compliance standards.

Analytical characterization of CAS No. 1249048-04-1 typically involves GC-MS, NMR spectroscopy, and HPLC purity analysis. Advanced techniques like LC-HRMS are employed to study its metabolic stability, crucial for ADME profiling in drug candidates. These methodologies reflect the compound's relevance in preclinical research workflows.

Market trends indicate growing procurement of Ethyl(prop-2-YN-1-YL)propylamine by contract research organizations (CROs) and academic labs specializing in medicinal chemistry. Suppliers are responding by developing custom synthesis services and GMP-grade batches, catering to the need for structure-activity relationship (SAR) studies. The compound's scalable synthesis route supports cost-effective production.

Emerging applications include its use in fluorescent probes and molecular imaging agents, leveraging the alkyne group's labeling potential. This aligns with the expanding diagnostics market and the search for theranostic compounds. Researchers are also investigating its derivatives for enzyme inhibition, particularly in neurodegenerative disease targets.

Quality control protocols for CAS No. 1249048-04-1 emphasize residual solvent monitoring and isomeric purity verification. These measures ensure batch-to-batch consistency for structure-based drug design projects. The compound's structure-property relationships are being systematically studied to expand its utility in fragment-based screening approaches.

Environmental considerations include evaluating the compound's biodegradation pathways and ecotoxicological profile, reflecting the chemical industry's shift toward benign-by-design principles. Recent life cycle assessments (LCAs) of related propargylamines inform sustainable handling practices during process chemistry development.

Future research directions may explore Ethyl(prop-2-YN-1-YL)propylamine's potential in metal-organic frameworks (MOFs) and catalysis, capitalizing on its coordination chemistry properties. The compound's adaptability to continuous flow chemistry systems positions it well for industry 4.0 manufacturing paradigms.